Cas no 1805535-05-0 (Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate)

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—difluoromethyl, fluoro, and methyl substituents—enhance its reactivity and stability, making it a versatile intermediate for constructing complex molecules. The electron-withdrawing properties of the fluorine atoms improve metabolic stability and bioavailability in drug development. The ester group at the 6-position allows for further functionalization, facilitating diverse synthetic pathways. This compound is particularly valuable in the design of bioactive molecules, offering precise control over physicochemical properties. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate structure

1805535-05-0 structure

Product Name:Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate

CAS No:1805535-05-0

MF:C₉H₈F₃NO₂

MW:219.160532951355

CID:4884049

Update Time:2025-06-14

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate
- Inchi： 1S/C9H8F3NO2/c1-4-7(10)5(8(11)12)3-6(13-4)9(14)15-2/h3,8H,1-2H3
- InChI Key： JUZMBCTTWBQRCW-UHFFFAOYSA-N
- SMILES： FC1C(C)=NC(C(=O)OC)=CC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 237
XLogP3: 2.2
Topological Polar Surface Area: 39.2

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033728-250mg	Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate	1805535-05-0	95%	250mg	$1,068.20	2022-04-01
Alichem	A029033728-500mg	Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate	1805535-05-0	95%	500mg	$1,769.25	2022-04-01
Alichem	A029033728-1g	Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate	1805535-05-0	95%	1g	$2,779.20	2022-04-01

Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate

Exploring Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805535-05-0): Properties, Applications, and Innovations

In the realm of specialty chemicals, Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate (CAS No. 1805535-05-0) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its difluoromethyl and fluoro substituents, is a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular formula, C₉H₈F₃NO₂, highlights its potential for fine-tuning bioactive molecules, making it a subject of interest for researchers exploring fluorinated pyridine derivatives.

The growing demand for fluorinated compounds in drug discovery and crop protection aligns with the rising popularity of Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate. Searches for terms like "fluorinated pyridine applications" and "CAS 1805535-05-0 uses" reflect industry curiosity. This compound’s stability and reactivity under mild conditions make it ideal for constructing complex molecules, addressing trends such as sustainable chemistry and green synthesis.

From a synthetic perspective, the difluoromethyl group in this compound enhances metabolic stability, a critical factor in pharmaceutical intermediates. Recent studies emphasize its role in developing kinase inhibitors and herbicide precursors, answering frequent queries like "how to synthesize fluorinated pyridines". Its methyl carboxylate moiety further enables facile derivatization, catering to modular drug design strategies.

Environmental and regulatory considerations are also pivotal. As industries shift toward eco-friendly fluorination methods, Methyl 4-(difluoromethyl)-3-fluoro-2-methylpyridine-6-carboxylate stands out due to its efficient synthesis pathways and minimal waste generation. This aligns with searches for "green fluorination techniques 2024", underscoring its relevance in modern chemical innovation.

In conclusion, CAS 1805535-05-0 exemplifies the intersection of structural ingenuity and practical utility. Whether in agrochemical formulations or drug discovery pipelines, its multifaceted applications continue to inspire advancements. For researchers and manufacturers alike, this compound represents a cornerstone in the evolution of fluorine chemistry.